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Introduction
3-Bromoanisole (CAS No: 2398-37-0), also known as m-bromoanisole or 1-bromo-3-

methoxybenzene, is an important intermediate in organic synthesis. It plays a significant role in

the manufacturing of pharmaceuticals, agrochemicals, and other fine chemicals. A thorough

understanding of its thermo-chemical properties is crucial for process optimization, safety

assessments, and the development of novel synthetic routes. This technical guide provides a

comprehensive overview of the key thermo-chemical data for 3-Bromoanisole, details the

experimental protocols for their determination, and visualizes relevant chemical processes.

Quantitative Thermo-chemical Data
The following tables summarize the experimentally determined thermo-chemical properties of

3-bromoanisole at T = 298.15 K (25 °C) and p° = 0.1 MPa.

Table 1: Standard Molar Enthalpies of Formation and
Combustion
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Property Symbol Value (kJ mol⁻¹) Phase

Standard molar

energy of combustion
Δc u° -3624.0 ± 1.4[1] Liquid

Standard molar

enthalpy of formation
Δf Hₘ° -106.5 ± 1.7[1] Liquid

Standard molar

enthalpy of formation
Δf Hₘ° -48.5 ± 2.1[1] Gas

Table 2: Standard Molar Enthalpy of Vaporization
Property Symbol Value (kJ mol⁻¹)

Standard molar enthalpy of

vaporization
Δˡᵍ Hₘ° 58.0 ± 1.2[1]

Experimental Protocols
The thermo-chemical data presented in this guide were determined using precise calorimetric

techniques. The methodologies for these key experiments are detailed below.

Rotating Bomb Combustion Calorimetry
This technique was employed to determine the standard molar energy of combustion of 3-
bromoanisole.[1]

Apparatus: An isoperibolic rotating-bomb combustion calorimeter was used. The internal

volume of the bomb is 0.342 dm³. The calorimeter was calibrated using the combustion of

benzoic acid NIST Standard Reference Material 39j, which has a certified massic energy of

combustion of –26434 ± 3 J·g⁻¹.

Procedure:

A sample of liquid 3-bromoanisole was enclosed in a polyester bag of known mass and

massic energy of combustion.

The bag was placed in a silica crucible within the combustion bomb.
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15.00 cm³ of an aqueous solution of As₂O₃ (≈ 0.09 mol·dm⁻³) was added to the bomb to

ensure that all bromine produced during combustion is reduced to hydrobromic acid (HBr).[1]

The bomb was flushed with oxygen and then filled with pure oxygen to a pressure of 3.04

MPa.

The calorimeter was assembled, and the combustion reaction was initiated by an electrical

discharge through a cotton fuse.

The bomb was rotated to ensure a complete and uniform reaction and to dissolve the

gaseous products in the bomb solution.

The temperature change of the calorimeter was measured, and the corrected temperature

rise was used to calculate the standard molar energy of combustion after applying

corrections for the ignition energy and the energy of combustion of the polyester bag and

fuse.

The extent of the oxidation of As₂O₃(aq) to As₂O₅(aq) was determined by titration with a

standardized iodine solution to account for the energy of this side reaction.[1]

The standard molar enthalpy of formation in the liquid phase was then derived from the

standard molar energy of combustion using the following general reaction equation:

C₇H₇BrO(l) + 8.25 O₂(g) → 7 CO₂(g) + 3.5 H₂O(l) + HBr(in 600 H₂O)(l)

Calvet Microcalorimetry
The standard molar enthalpy of vaporization of 3-bromoanisole was determined by Calvet

microcalorimetry.[1]

Apparatus: A high-temperature Calvet microcalorimeter equipped with a vacuum sublimation

apparatus was used.

Procedure:

A small amount of the 3-bromoanisole sample was placed in a thin glass capillary tube.
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The capillary tube was introduced into the Calvet microcalorimeter at a constant temperature

of 298.15 K.

The sample was allowed to vaporize under vacuum.

The heat absorbed during the isothermal vaporization process was measured by the

calorimeter.

The mass of the vaporized sample was determined by weighing the capillary tube before and

after the experiment.

The standard molar enthalpy of vaporization was calculated by dividing the measured heat of

vaporization by the number of moles of the vaporized sample.

Visualizations
Synthesis of 3-Bromoanisole
3-Bromoanisole can be synthesized through various routes. One common laboratory and

industrial method involves the methoxydenitration of 3-bromonitrobenzene.
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Caption: Synthesis of 3-Bromoanisole via Methoxydenitration.

Experimental Workflow for Gas-Phase Enthalpy of
Formation
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The determination of the standard molar enthalpy of formation in the gaseous phase (Δf Hₘ°

(g)) is a multi-step process that combines data from different experimental techniques.
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Caption: Workflow for Determining Gaseous Enthalpy of Formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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